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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414 Get Quote

Chemical Identification and Structure
C.I. Pigment Red 15 is chemically identified as 4-[(4-chloro-2-nitrophenyl)azo]-3-hydroxy-N-(2-

methoxyphenyl)-2-naphthalenecarboxamide.[1] It is a synthetic organic pigment belonging to

the monoazo class.[2]

Chemical Structure:

Caption: Chemical Structure of C.I. Pigment Red 15

Physicochemical Properties
The following table summarizes the key physicochemical properties of C.I. Pigment Red 15.
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Property Value Reference

IUPAC Name

4-[(4-chloro-2-

nitrophenyl)azo]-3-hydroxy-N-

(2-methoxyphenyl)-2-

naphthalenecarboxamide

[1]

Synonyms
C.I. 12465, Permanent Maroon

Medium
[3]

CAS Number 6410-39-5 [2]

Molecular Formula C₂₄H₁₇ClN₄O₅ [1][2]

Molecular Weight 476.87 g/mol [1][2]

Appearance Dark blue light red powder [2]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility

Insoluble in water.[4] Generally

exhibits good resistance to

organic solvents, though

quantitative data is limited.

Spectral Properties
Detailed experimental spectral data for C.I. Pigment Red 15, such as UV-Vis, NMR, and IR

spectra, are not readily available in the public domain. For a red pigment, the maximum

absorption (λmax) in the visible spectrum is expected to be in the range of 500-520 nm.[5]

Experimental Protocols
Synthesis
The synthesis of C.I. Pigment Red 15 is a two-step process involving diazotization followed by

an azo coupling reaction.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SKY6N7JK3G
https://www.artiscreation.com/red.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-15.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SKY6N7JK3G
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-15.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SKY6N7JK3G
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-15.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-15.html
https://bnartist.de/wp-content/uploads/2021/06/Sicherheitsblatt_White_Nights_Naepfchen.pdf
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/uv-vis/spectrum.htm
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-15.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization of 4-Chloro-2-nitrobenzenamine 4-Chloro-2-nitrobenzenamine is treated

with a solution of sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a

low temperature (typically 0-5 °C) to form the corresponding diazonium salt.

Step 2: Azo Coupling The diazonium salt solution is then slowly added to a solution of the

coupling component, 2′-Methoxy-3-hydroxy-2-naphthanilide, dissolved in an alkaline medium.

The reaction mixture is stirred until the coupling is complete, resulting in the precipitation of C.I.

Pigment Red 15. The resulting pigment is then filtered, washed with water to remove any

soluble impurities, and dried.

A detailed, step-by-step laboratory protocol with specific quantities, reaction times, and

purification procedures is not publicly available.

Analytical Methods
Standard analytical techniques for the characterization and purity assessment of organic

pigments like C.I. Pigment Red 15 include High-Performance Liquid Chromatography (HPLC),

Fourier-Transform Infrared Spectroscopy (FTIR), and UV-Visible Spectroscopy. However,

specific, validated protocols for C.I. Pigment Red 15 are not readily found in the literature.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of C.I. Pigment Red 15.
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Caption: Synthesis Workflow for C.I. Pigment Red 15

Applications
C.I. Pigment Red 15 is primarily used as a colorant in inks and paper coloring.[3] Its insolubility

and color characteristics make it suitable for applications where a stable red pigment is

required.
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Safety Information
As with all chemical compounds, C.I. Pigment Red 15 should be handled with appropriate

safety precautions, including the use of personal protective equipment. Specific toxicology data

for this compound is not readily available.

Conclusion
C.I. Pigment Red 15 is a synthetic organic pigment with a well-defined chemical structure.

While its general synthesis and some physical properties are known, there is a lack of publicly

available detailed experimental protocols and quantitative data for many of its physicochemical

and spectral properties. Further research would be beneficial to fully characterize this pigment

for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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